Cas no 88511-57-3 (4-amino-3-nitropyridin-2-ol)

• Product name: 4-amino-3-nitropyridin-2-ol
• CAS No: 88511-57-3
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• MDL: MFCD09835264
• CID: 61177
• PubChem ID: 14775563

4-amino-3-nitropyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-nitropyridin-2(1H)-one
• 4-Amino-3-nitropyridin-2-ol
• 2(1H)-Pyridinone, 4-amino-3-nitro-
• 2-AMINO-4-CHLORO-5-METHYLBENZENESULFONIC ACID
• 4-Amino-2-hydroxy-3-nitropyridine
• 4-Amino-3-nitro-2-hydroxypyridine
• 4-amino-3-nitro-2-pyridinol
• C5H5N3O3
• 2-Hydroxy-3-nitro-4-amino-pyridin
• 2-Hydroxy-3-Nitro-4-Aminopyridine
• 4-aMino-3-nitro
• 2(1H)-Pyridinone,4-amino-3-nitro-
• 4-amino-3-nitro-pyridin-2-ol
• 4-amino-3-nitro-1H-pyridin-2-one
• PubChem6544
• 4-amino-3-nitro-2-pyridone
• RGLDNSAKBSIEHN-UHFFFAOYSA-N
• SBB065568
• 3274AH
• 2-Pyridinol, 4-amino-3-nitro- (7CI)
• 4-Amino-3-nitro-2(1H)-pyridinone (ACI)
• PB48777
• GS-5712
• 4-amino-3-nitro-1,2-dihydropyridin-2-one
• SCHEMBL4064206
• AC-2406
• SY021518
• EN300-298673
• 88511-57-3
• AKOS006346053
• MFCD09835264
• Z1201625243
• J-514371
• AKOS016001921
• F17483
• DTXSID40563907
• CS-M0828
• 4-amino-3-nitropyridin-2-ol

• MDL： MFCD09835264
• Inchi： 1S/C5H5N3O3/c6-3-1-2-7-5(9)4(3)8(10)11/h1-2H,(H3,6,7,9)
• InChI Key： RGLDNSAKBSIEHN-UHFFFAOYSA-N
• SMILES： O=C1C([N+](=O)[O-])=C(N)C=CN1

Computed Properties

• Exact Mass: 155.03300
• Monoisotopic Mass: 155.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 13
• XLogP3: -0.2
• Topological Polar Surface Area: 101
• Surface Charge: 0

Experimental Properties

• PSA: 104.96000
• LogP: 1.38200

4-amino-3-nitropyridin-2-ol Security Information

• Hazardous Material Identification：

4-amino-3-nitropyridin-2-ol Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-amino-3-nitropyridin-2-ol

Comprehensive Overview of 4-amino-3-nitropyridin-2-ol (CAS No. 88511-57-3): Properties, Applications, and Research Insights

4-amino-3-nitropyridin-2-ol (CAS No. 88511-57-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitropyridine derivative combines an amino group and a nitro group on a pyridine ring, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula, C₅H₅N₃O₃, reflects a balance of reactivity and stability, which is critical for applications in drug discovery and material science.

In recent years, the demand for 4-amino-3-nitropyridin-2-ol has surged, driven by its role in developing small-molecule inhibitors and biologically active compounds. Researchers frequently search for "synthesis of 4-amino-3-nitropyridin-2-ol" or "CAS 88511-57-3 applications," highlighting its relevance in academic and industrial settings. The compound's nitro and amino functional groups enable diverse chemical transformations, such as reduction, cyclization, and coupling reactions, which are pivotal for creating novel therapeutics.

One of the trending topics linked to 4-amino-3-nitropyridin-2-ol is its potential in green chemistry. With growing environmental concerns, scientists are exploring eco-friendly synthesis routes for this compound, such as catalytic methods or solvent-free reactions. Queries like "sustainable production of nitropyridine derivatives" or "CAS 88511-57-3 environmental impact" reflect this shift toward sustainable practices. Additionally, its use in fluorescence probes and coordination chemistry has sparked interest, particularly in diagnostics and sensor technologies.

The physicochemical properties of 4-amino-3-nitropyridin-2-ol further underscore its utility. It typically appears as a yellow to orange crystalline powder with moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO). Its melting point and stability under various conditions make it suitable for high-temperature reactions, a feature often highlighted in patents and technical literature. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structure.

From a commercial perspective, CAS No. 88511-57-3 is supplied by several specialty chemical manufacturers, with quality standards adhering to GMP or ISO certifications. Buyers frequently inquire about "bulk suppliers of 4-amino-3-nitropyridin-2-ol" or "custom synthesis services," emphasizing the need for reliable sourcing. Regulatory compliance, such as REACH and FDA guidelines, is also a critical consideration for global trade.

In conclusion, 4-amino-3-nitropyridin-2-ol (CAS No. 88511-57-3) represents a cornerstone in modern synthetic chemistry, bridging gaps between academia and industry. Its multifaceted applications—from drug development to sustainable materials—align with current scientific trends and user search behaviors. As research progresses, this compound is poised to play an even greater role in addressing challenges in healthcare and environmental sustainability.